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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B134872

Essential Safety and Handling Guide for N-
Isovaleroylglycine

This guide provides crucial safety and logistical information for the handling and disposal of N-
Isovaleroylglycine, tailored for researchers, scientists, and drug development professionals.
The following procedural guidance is designed to ensure safe laboratory practices.

Hazard Assessment and Safety Data

N-Isovaleroylglycine is a white to very pale yellow crystalline powder.[1] While one safety data
sheet (SDS) indicates that it does not meet the criteria for classification in any hazard class,
another states it can cause serious eye irritation.[1][2] Therefore, a cautious approach to
handling is recommended.
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Property

Value

Source

Physical State

Solid, Crystal - Powder

[1]

Molecular Formula C7H13NO3 [2]
Molecular Weight 159.18 g/mol [2]
Melting Point 105°C [1]
Solubility DMSO: 5 mg/ml, Methanol: 1 3]

mg/ml

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn at all times

when handling N-Isovaleroylglycine.

Protection Type

Specific PPE

Reason

Eye Protection

ANSI-compliant safety glasses
with side shields or chemical

splash goggles.[4][5]

To protect against potential
eye irritation from dust or

splashes.[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[6]

To prevent skin contact.

Body Protection

A lab coat of an appropriate
size, fully buttoned with
sleeves of sufficient length to

prevent skin exposure.[4]

To protect skin and clothing

from contamination.

Respiratory Protection

A dust respirator should be
used if dust or aerosols are

generated.[1]

To prevent inhalation of

airborne particles.

Step-by-Step Handling Procedures

Adherence to these procedural steps will ensure the safe handling of N-Isovaleroylglycine

during routine laboratory operations.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://www.lsu.edu/ehs/safety/training/standard_operating_procedure.php
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b134872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Preparation: Before you begin, ensure the analytical balance is clean and level.[7] Don a
clean lab coat, safety glasses, and gloves.

o Taring the Vessel: Place a clean weighing boat or paper on the balance pan and press the
“"tare” or "zero" button.[8][9]

o Transferring the Solid: Use a clean spatula to carefully transfer the desired amount of N-
Isovaleroylglycine to the weighing vessel.[9] Avoid spilling the powder on the balance.[8]

» Recording the Mass: Once the desired amount is added, record the exact mass from the
balance display.

o Cleanup: After weighing, clean the spatula and the area around the balance to remove any
residual powder.

o Calculation: Determine the mass of N-Isovaleroylglycine needed to achieve the desired
concentration and volume of the solution.[10]

» Weighing: Accurately weigh the calculated amount of the solid following the procedure
outlined in section 3.1.

e Dissolving: Transfer the weighed solid into an appropriately sized beaker or flask.[11] Add a
portion of the desired solvent (e.g., DMSO, methanol) and stir or swirl until the solid is
completely dissolved.[11][12] Gentle heating may aid dissolution.[12]

 Diluting to Final Volume: Once dissolved, transfer the solution to a volumetric flask.[11]
Rinse the initial container with a small amount of solvent and add the rinsing to the
volumetric flask to ensure a complete transfer.[11]

e Final Mixing: Carefully add the solvent to the volumetric flask until the bottom of the
meniscus reaches the calibration mark.[11] Stopper the flask and invert it several times to
ensure the solution is thoroughly mixed.[11]

Operational Workflow Diagram
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Workflow for Handling N-Isovaleroylglycine
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Caption: Procedural workflow for the safe handling of N-Isovaleroylglycine.
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Disposal Plan

Proper disposal of N-Isovaleroylglycine and associated waste is critical to maintaining a safe
laboratory environment.

e Unused N-Isovaleroylglycine: Since N-Isovaleroylglycine is not classified as a hazardous
chemical, small quantities of the solid can likely be disposed of in the regular trash, managed
by laboratory personnel.[13] However, it is crucial to consult and adhere to your institution's
specific waste disposal guidelines.

» Contaminated Materials: Items such as used weighing boats, gloves, and paper towels
contaminated with N-Isovaleroylglycine should be collected in a designated waste
container and disposed of according to institutional protocols for non-hazardous chemical
waste.

e Aqueous Solutions: For non-hazardous liquid waste, disposal down the sink with copious
amounts of water may be permissible, pending approval from your institution's
Environmental Health and Safety (EHS) department.[3]

» Solvent-Based Solutions: Solutions of N-Isovaleroylglycine in organic solvents (like DMSO
or methanol) should be collected in a designated hazardous waste container for chemical
waste. Do not dispose of organic solvents down the drain.

o Empty containers of N-Isovaleroylglycine should have their labels defaced or removed
before being discarded in the regular trash or recycling, provided they are completely empty.

[3]

Disclaimer: This guide provides general recommendations. Always consult the specific Safety
Data Sheet (SDS) for N-Isovaleroylglycine and adhere to your institution's established safety
protocols and waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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